Cas no 87290-97-9 ((phenylethynyl)dimethylsilane)

• Product Name: (phenylethynyl)dimethylsilane
• CAS No: 87290-97-9
• MF: C₁₀H₁₁Si
• MW: 159.279843568802
• CID: 992444
• PubChem ID: 11062683
• Update Time: 2025-04-20

(phenylethynyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• (phenylethynyl)dimethylsilane
• dimethyl(2-phenylethynyl)silicon
• PHENYLETHYNYLDIMETHYLSILANE
• phenylethynylsilane
• 1-(Dimethylsilyl)-2-phenylacetylene
• 87290-97-9
• DTXSID20453756
• Dimethyl(phenylethynyl)silane
• AKOS006228215

• MDL： MFCD00054867
• Inchi： 1S/C10H11Si/c1-11(2)9-8-10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： ZDVLZNOBDJHOOW-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1)(C)C |^1:0|

Computed Properties

• Exact Mass: 160.07100
• Monoisotopic Mass: 159.063001885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.906 g/mL at 25 °C(lit.)
• Melting Point: <20°C
• Boiling Point: 33-34 °C0.33 mm Hg(lit.)
• Flash Point: 170 °F
• Refractive Index: n20/D 1.544(lit.)
• PSA: 0.00000
• LogP: 2.06400
• Solubility: Not determined

(phenylethynyl)dimethylsilane Security Information

• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38